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Compound of Interest |

Ethyl 2-methoxy-5-
Compound Name:
(sulfamoylmethyl)benzoate

CAS No.: 1956355-39-7

Cat. No.: B13401987

Get Quote

Sulpiride is a substituted benzamide derivative that functions as an atypical antipsychotic
agent, primarily through the selective antagonism of dopamine D2 and D3 receptors.[1][2] It is
utilized in the treatment of schizophrenia and can also alleviate symptoms associated with
Gilles de la Tourette syndrome.[1] The therapeutic efficacy and safety of any active
pharmaceutical ingredient (API) like Sulpiride are intrinsically linked to its purity. During
synthesis, formulation, or storage, various related substances, known as impurities, can
emerge.[1][3]

The control of these impurities is not merely a matter of quality control but a fundamental
requirement for regulatory compliance and patient safety. International guidelines, such as
those from the International Council for Harmonisation (ICH), mandate the identification and
characterization of impurities above specific thresholds.[3] Sulpiride Impurity C is a specified
impurity in the European Pharmacopoeia, making its characterization essential for any
formulation intended for the European market.[4] This guide provides a detailed examination of
the physical properties of Sulpiride Impurity C, offering a technical resource for researchers,
analytical scientists, and quality control professionals in the pharmaceutical industry.
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Sulpiride Impurity C is chemically identified as Ethyl 2-methoxy-5-sulfamoylbenzoate.[2][5][6][7]
Its structure suggests it is a process-related impurity, likely stemming from the starting
materials or as an intermediate in the synthesis of the Sulpiride APL.[8] A thorough
understanding of its physical properties is paramount for developing robust analytical methods
for its detection and quantification, ensuring that Sulpiride drug products meet the stringent
standards of quality and safety.

Section 2: Core Physicochemical Properties of
Sulpiride Impurity C

The fundamental physical and chemical characteristics of a pharmaceutical impurity are the
cornerstone of its analytical profile. These properties dictate the selection of analytical
techniques, inform sample preparation procedures, and are critical for the validation of
reference standards.

Chemical Identity and Structure

The molecular structure of Sulpiride Impurity C is distinct from the parent Sulpiride molecule,
lacking the (1-ethylpyrrolidin-2-yl)methylamine side chain and featuring an ethyl ester group
instead of the primary amide.

IUPAC Name: Ethyl 2-methoxy-5-sulfamoylbenzoate[2][6]

CAS Number: 33045-53-3[2][5][6][7][9][10]

Molecular Formula: C10H13NOsS[2][6][9][10]

Molecular Weight: 259.28 g/mol [2][6][7][9][10]

Tabulated Physical Properties

The following table summarizes the key physicochemical properties of Sulpiride Impurity C,
compiled from various suppliers of pharmaceutical reference standards. It is critical to note that
properties such as melting point and solubility are determined experimentally and should
always be confirmed against the Certificate of Analysis (CoA) provided with a specific batch of
a certified reference standard.
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Property Value Source(s)

Ethyl 2-methoxy-5-
IUPAC Name [21[51[6]
sulfamoylbenzoate

Synonym Sulpiride EP Impurity C [2][6]

CAS Number 33045-53-3 [2][71[9][10]

Molecular Formula C10H13NOsS [61[9][10][11]

Molecular Weight 259.28 [6][719][10][11]
White to off-white solid .

Appearance ) Inferred from Sulpiride[4]
(Typical)

Melting Point Experimentally Determined N/A

Solubility Experimentally Determined N/A

) >98% (Typical for reference

Purity [7]

standards)

Section 3: Spectroscopic and Spectrometric Profile

Structural elucidation and confirmation of Sulpiride Impurity C are unequivocally established
through a combination of spectroscopic techniques. The data provided by Mass Spectrometry
(MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy
collectively provide a unique fingerprint of the molecule. Suppliers of reference standards
provide comprehensive spectral data, which is essential for verification.[1][3]

e Mass Spectrometry (MS): Provides the molecular weight of the compound. For Sulpiride
Impurity C, the expected molecular ion peak would correspond to its molecular weight of
259.28.

« Infrared (IR) Spectroscopy: Reveals the functional groups present in the molecule. Key
expected absorptions include stretches for N-H (sulfonamide), C=0 (ester), S=0O
(sulfonamide), and C-O bonds.
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e 1H NMR Spectroscopy: Shows the number and types of protons and their neighboring
environments. The spectrum for Sulpiride Impurity C would be expected to show distinct
signals for the ethyl group (a quartet and a triplet), a singlet for the methoxy group,
characteristic signals for the protons on the aromatic ring, and a signal for the -SO2NH:
protons.

e 13C NMR Spectroscopy: Indicates the types of carbon atoms in the molecule. The spectrum
would show signals for the carbonyl carbon of the ester, the aromatic carbons, the methoxy
carbon, and the carbons of the ethyl group.

Section 4: Experimental Methodologies for
Characterization

The physical properties outlined above are determined through precise and validated
experimental protocols. As a Senior Application Scientist, the rationale behind method selection
Is as crucial as the method itself. The following protocols represent standard, self-validating
approaches for the characterization of a pharmaceutical reference standard like Sulpiride
Impurity C.

Workflow for Physicochemical Characterization

The comprehensive characterization of a reference standard follows a logical progression,
ensuring that each step validates the identity, purity, and properties of the material.
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Caption: Workflow for the characterization of Sulpiride Impurity C reference standard.

Protocol 4.1: Purity Determination by High-Performance
Liquid Chromatography (HPLC)

Rationale: Reversed-phase HPLC is the industry-standard method for assessing the purity of
pharmaceutical compounds due to its high resolution, sensitivity, and reproducibility. A UV
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detector is suitable as the aromatic ring in Sulpiride Impurity C is a strong chromophore. This
method is designed as a stability-indicating assay, capable of separating the main component
from potential degradants or related impurities.

Step-by-Step Methodology:

e Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler,
column oven, and a UV-Vis or Photodiode Array (PDA) detector.

o Chromatographic Conditions:

o Column: C18, 250 mm x 4.6 mm, 5 um particle size. The C18 stationary phase provides
excellent retention for moderately polar compounds like Sulpiride and its impurities.

o Mobile Phase: A gradient mixture of Acetonitrile and a phosphate buffer (e.g., 0.01 M
potassium dihydrogen phosphate, pH adjusted to 4.0). A gradient elution is chosen to
ensure the timely elution of all potential impurities with varying polarities.[12]

o Flow Rate: 1.0 mL/min. This provides a good balance between analysis time and
separation efficiency.

o Column Temperature: 30 °C. Maintaining a constant temperature ensures reproducible
retention times.

o Detection Wavelength: 240 nm. This wavelength provides good sensitivity for Sulpiride
and its related substances.[13][14]

o Injection Volume: 10 pL.
e Preparation of Solutions:

o Standard Solution: Accurately weigh about 5 mg of Sulpiride Impurity C reference
standard and dissolve in a suitable diluent (e.g., methanol or mobile phase) to a final
concentration of approximately 0.1 mg/mL.

o Test Solution: Prepare the sample to be tested at the same concentration as the Standard
Solution.
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e System Suitability Test (SST):

o Rationale: The SST is a self-validating component of the protocol, ensuring the
chromatographic system is performing adequately before analyzing any samples.

o Procedure: Make five replicate injections of the Standard Solution.

o Acceptance Criteria: The relative standard deviation (RSD) for the peak area should be

not more than 2.0%.
e Analysis and Calculation:
o Inject the diluent (as a blank), followed by the Standard and Test solutions.

o Calculate the purity of the sample by area normalization, assuming the response factor of
any related impurities is the same as the main peak.

o Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

Protocol 4.2: Determination of Melting Point

Rationale: The melting point is a fundamental physical property that serves as an indicator of
purity. A sharp melting range typically signifies a pure crystalline substance, whereas a broad
melting range often indicates the presence of impurities.

Step-by-Step Methodology:
 Instrumentation: A digital melting point apparatus.
e Sample Preparation: Finely powder a small amount of the dry Sulpiride Impurity C sample.
o Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.
e Measurement:

o Place the capillary tube in the heating block of the apparatus.

o Set a rapid heating ramp (e.g., 10-20 °C/min) to quickly approach the expected melting
point.
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o Once close to melting, reduce the ramp rate to 1-2 °C/min to allow for accurate
observation.

o Data Recording: Record the temperature at which the substance first begins to melt (onset)
and the temperature at which it becomes completely liquid (clear point). This range is the
melting range.

 Validation: Perform the measurement in triplicate to ensure reproducibility.

Section 5: Conclusion

The meticulous characterization of Sulpiride Impurity C (Ethyl 2-methoxy-5-sulfamoylbenzoate)
is a critical activity within the framework of pharmaceutical quality assurance. Its physical
properties—from its molecular weight and structure confirmed by spectroscopy to its purity
assessed by chromatography—form the basis for its control as a specified impurity. The
experimental protocols detailed herein represent robust, field-proven methodologies that
ensure the identity and quality of reference standards. This in-depth technical understanding
empowers researchers and drug development professionals to develop and validate analytical
methods with confidence, ultimately safeguarding the quality, safety, and efficacy of Sulpiride
medications for patients.

Section 6: References

o Pharmaffiliates. (n.d.). Sulpiride-impurities. Retrieved from [Link]

e Veeprho. (n.d.). Sulpiride EP Impurity C | CAS 33045-53-3. Retrieved from [Link]

e SynThink. (n.d.). Sulpiride EP Impurities & USP Related Compounds. Retrieved from [Link]

o Pharmaffiliates. (n.d.). CAS No : 33045-53-3| Product Name : Sulpiride - Impurity C|
Chemical Name : Ethyl 2-Methoxy-5-sulphamoylbenzoate. Retrieved from [Link]

¢ Axios Research. (n.d.). Sulpiride EP Impurity C - CAS - 33045-53-3. Retrieved from [Link]
e Watson International. (n.d.). Sulpiride EP Impurity C CAS 33045-53-3. Retrieved from [Link]

e Omsynth Lifesciences. (n.d.). Sulpiride - Impurity C : CAS N0.33045-53-3. Retrieved from
[Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.pharmaffiliates.com/en/sulpiride-impurities
https://www.veeprho.com/sulpiride-ep-impurity-c-cas-33045-53-3.html
https://www.synthink.com/sulpiride-impurities
https://www.pharmaffiliates.com/en/sulpiride-impurity-c-33045-53-3
https://axios-research.com/product/sulpiride-ep-impurity-c/
https://www.watson-int.com/sulpiride-ep-impurity-c-cas-33045-53-3/
https://www.omsynth.com/sulpiride-impurity-c-33045-53-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13401987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

European Pharmacopoeia. (2014). SULPIRIDE Monograph. Retrieved from [Link]

Agbaba, D., Zivanov-Stakic, D., & Vladimirov, S. (1998). Quantitative Analysis of Sulpiride
and Impurities of 2-Aminomethyl-1-Ethylpyrrolidine and Methyl-5-sulphamoyl-2-
methoxybenzoate. ResearchGate. Retrieved from [Link]

Agnitio Pharma. (n.d.). Sulpiride EP Impurity C/Levosulpiride EP Impurity C 33045-53-3
C10H13NOS5S. Retrieved from [Link]

Darwish, I. A., Abdel-Wadood, H. M., & Abdel-Fattah, L. E. (2012). Simultaneous
determination of sulpiride and mebeverine by HPLC method using fluorescence detection:
application to real human plasma. PMC. Retrieved from [Link]

Scribd. (n.d.). Sulpiride Monographie. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Sulpiride Impurities Manufacturers & Suppliers - Daicel Pharma Standards
[daicelpharmastandards.com]

. veeprho.com [veeprho.com]
. synthinkchemicals.com [synthinkchemicals.com]

. drugfuture.com [drugfuture.com]

2
3
4
5. pharmaffiliates.com [pharmaffiliates.com]
6. watson-int.com [watson-int.com]

7. omsynth.com [omsynth.com]

8. Buy Sulpiride | 15676-16-1 | >98% [smolecule.com]
9. pharmaffiliates.com [pharmaffiliates.com]

10. Sulpiride EP Impurity C - CAS - 33045-53-3 | Axios Research [axios-research.com]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.scribd.com/document/393240212/sulpiride-monographie
https://www.researchgate.net/publication/289528771_Quantitative_Analysis_of_Sulpiride_and_Impurities_of_2-Aminomethyl-1-Ethylpyrrolidine_and_Methyl-5-sulphamoyl-2-methoxybenzoate_by_High-Performance_Thin-Layer_Chromatography_with_Densitometry
https://www.agnitio.co.in/sulpiride-ep-impurity-c-levosulpiride-ep-impurity-c-33045-53-3-c10h13no5s.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3282404/
https://www.scribd.com/document/393240212/sulpiride-monographie
https://www.benchchem.com/product/b13401987?utm_src=pdf-custom-synthesis#bc-rfq
https://www.daicelpharmastandards.com/product-category/sulpiride/
https://www.daicelpharmastandards.com/product-category/sulpiride/
https://veeprho.com/impurities/sulpiride-ep-impurity-c/
https://synthinkchemicals.com/product-category/impurities/sulpiride/
https://www.drugfuture.com/Pharmacopoeia/EP7/DATA/1045E.PDF
https://www.pharmaffiliates.com/en/33045-53-3-sulpiride-impurity-c-pa1935030.html
https://www.watson-int.com/sulpiride-ep-impurity-c-cas-33045-53-3/
https://omsynth.com/prodetails.php?i=29223
https://www.smolecule.com/products/s544224
https://www.pharmaffiliates.com/en/parentapi/sulpiride-impurities
https://axios-research.com/products/sulpiride-ep-impurity-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13401987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 11. agnitio.co.in [agnitio.co.in]

e 12. Simultaneous determination of sulpiride and mebeverine by HPLC method using
fluorescence detection: application to real human plasma - PMC [pmc.ncbi.nlm.nih.gov]

o 13. researchgate.net [researchgate.net]

e 14, scribd.com [scribd.com]

o To cite this document: BenchChem. [Section 1. Foundational Context: Sulpiride and the
Imperative of Impurity Profiling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13401987/docs#section-1-foundational-context-
sulpiride-and-the-imperative-of-impurity-profiling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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